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Abstract
Gold(V) fluoride (AuF₅), a compound representing the highest established oxidation state for

gold, is a substance of significant interest due to its extreme reactivity and powerful oxidizing

properties. This technical guide provides a comprehensive overview of the thermodynamic

stability of gold pentafluoride, consolidating available data on its synthesis, decomposition, and

key thermodynamic parameters. Owing to its inherent instability and hazardous nature,

experimental thermodynamic data for AuF₅ is exceptionally scarce. This guide presents the

known experimental findings and highlights the critical role of theoretical and computational

chemistry in understanding the energetic properties of this unique compound. Detailed

experimental protocols for its synthesis and characterization, where available, are also

provided.

Introduction
Gold pentafluoride (AuF₅) is a fascinating yet formidable compound for chemists. As a red,

volatile solid, it is recognized as the most powerful Lewis acid and a potent fluorinating agent.

[1][2] Its dimeric structure in the solid state, Au₂F₁₀, is unique among pentafluorides.[1] The

extreme reactivity and thermal instability of AuF₅ make its study challenging, leading to a

significant gap in experimentally determined thermodynamic data. Understanding the

thermodynamic stability of AuF₅ is crucial for its potential applications in synthetic chemistry
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and for advancing the fundamental understanding of chemical bonding and high oxidation

states.

This guide summarizes the current knowledge regarding the thermodynamic stability of gold

pentafluoride, with a focus on quantitative data, experimental methodologies, and the logical

pathways governing its chemical behavior.

Thermodynamic Data
The experimental determination of thermodynamic properties for gold pentafluoride is severely

limited by its high reactivity and instability. Consequently, a comprehensive and experimentally

verified set of thermodynamic data is not available in standard compilations such as the NIST

Chemistry WebBook or the JANAF Thermochemical Tables.

Enthalpy and Gibbs Free Energy of Formation
To date, no experimentally determined value for the standard enthalpy of formation (ΔfH°) or

the standard Gibbs free energy of formation (ΔfG°) of gold(V) fluoride has been published in

peer-reviewed literature. An unverified value for the standard enthalpy of formation is available

from the Wikidata database, which should be treated with considerable caution.

Compound Formula State ΔfH° (kJ/mol) Data Source

Gold(V) fluoride AuF₅ solid -473.4
Wikidata

(unverified)

Gold(III) fluoride AuF₃ solid -363.3 Wikipedia

Note: The value for AuF₅ is not from a primary scientific source and should be used as an

estimate only.

The absence of experimental data underscores the reliance on computational chemistry for

estimating the thermodynamic properties of AuF₅. Theoretical studies, often employing high-

level quantum chemical calculations, are essential for predicting its stability and reactivity.

Thermal Decomposition
Gold pentafluoride is thermally unstable and decomposes at relatively low temperatures.
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Property Value Conditions

Decomposition Temperature 60 °C (333 K) N/A

Experimental Protocols
The synthesis and handling of gold pentafluoride require specialized equipment and extreme

care due to its reactivity and the toxicity of fluorine gas.

Synthesis of Gold Pentafluoride
The most cited method for the synthesis of gold pentafluoride involves a two-step process: the

formation of dioxygenyl hexafluoroaurate(V) followed by its thermal decomposition.[1]

Step 1: Synthesis of Dioxygenyl Hexafluoroaurate(V) (O₂⁺[AuF₆]⁻)

Reactants: Gold metal (Au), Oxygen gas (O₂), and Fluorine gas (F₂).

Apparatus: A high-pressure reaction vessel made of a fluorine-resistant material (e.g., Monel

or nickel). The system must be scrupulously dried and passivated with fluorine gas prior to

use.

Procedure: a. Place a sample of pure gold metal in the reaction vessel. b. Pressurize the

vessel with a mixture of oxygen and fluorine gas to a total pressure of 8 atmospheres. c.

Heat the vessel to 370 °C. d. Maintain these conditions to allow for the formation of solid

dioxygenyl hexafluoroaurate(V). e. The reaction is: Au(s) + O₂(g) + 3F₂(g) → O₂⁺[AuF₆]⁻(s)

Step 2: Thermal Decomposition to Gold Pentafluoride (AuF₅)

Apparatus: A vacuum sublimation apparatus connected to the reaction vessel.

Procedure: a. Transfer the synthesized O₂⁺[AuF₆]⁻ to the sublimation apparatus under an

inert, dry atmosphere. b. Heat the O₂⁺[AuF₆]⁻ salt to 180 °C under vacuum. c. The salt

decomposes to yield gold pentafluoride, which can be collected as a sublimate on a cold

finger. d. The decomposition reaction is: 2O₂⁺[AuF₆]⁻(s) → Au₂F₁₀(s) + 2O₂(g) + F₂(g) e. A

second sublimation can be performed to further purify the AuF₅, leaving behind any less

volatile impurities like AuF₃.[3]
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Characterization of Thermal Stability
A common method to determine the decomposition temperature of a thermally sensitive

compound like AuF₅ is Thermogravimetric Analysis (TGA) coupled with Differential Scanning

Calorimetry (DSC).

Apparatus: A TGA-DSC instrument capable of handling corrosive gases, with the sample

chamber housed within a controlled atmosphere glovebox.

Procedure: a. In an inert atmosphere (e.g., argon), place a small, accurately weighed sample

of AuF₅ into a TGA crucible (materials like platinum or sapphire are often used for reactive

compounds). b. Place the crucible in the TGA-DSC furnace. c. Heat the sample at a

controlled rate (e.g., 5-10 °C/min). d. Continuously monitor the mass of the sample (TGA)

and the heat flow to or from the sample (DSC) as a function of temperature. e. The onset of

a sharp decrease in mass in the TGA curve, often accompanied by an endothermic or

exothermic peak in the DSC curve, indicates the decomposition temperature.

Signaling Pathways and Experimental Workflows
Visualizing the relationships and processes involved in the study of gold pentafluoride can aid

in understanding its chemistry.
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Thermal Decomposition

Decomposition in HF

Gold(V) Fluoride
(Au₂F₁₀)

Gold(III) Fluoride
(AuF₃)

 Heat (≥ 60°C)

Fluorine Gas
(F₂) Heat (≥ 60°C)

Hydrogen Fluoride
(HF)

Gold(V) Fluoride
(Au₂F₁₀)

Gold(III) Fluoride
(AuF₃)

 Reaction in HF

Fluorine Gas
(F₂) Reaction in HF

HF (solvent)
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Start: Synthesis of AuF₅

High-Pressure Fluorination of Au
(Au + O₂ + F₂ → O₂⁺[AuF₆]⁻)

Thermal Decomposition of O₂⁺[AuF₆]⁻
(→ Au₂F₁₀ + O₂ + F₂)

Sublimation for Purification

Characterization of AuF₅ Thermal Stability Assessment

Spectroscopic Analysis
(e.g., Raman, IR)

Structural Analysis
(e.g., X-ray Diffraction)

TGA-DSC Analysis

End: Thermodynamic Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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